Cas no 180624-11-7 (Methyl 4-amino-3-iodo-5-methylbenzoate)

• Product name: Methyl 4-amino-3-iodo-5-methylbenzoate
• CAS No: 180624-11-7
• MF: C₉H₁₀NO₂I
• MW: 291.0852
• MDL: MFCD10703532
• CID: 1029139
• PubChem ID: 10517650

Methyl 4-amino-3-iodo-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-iodo-5-methylbenzoate
• AG-C-12831
• AK136736
• CTK6I9083
• KB-54291
• SBB053731
• Benzoic acid, 4-amino-3-iodo-5-methyl-, methyl ester
• Methyl4-Amino-3-iodo-5-methylbenzoate
• DTXSID80441194
• 180624-11-7
• SCHEMBL18301336
• Methyl 4-Amino-3-iodo-5-methylbenzoate
• SB82161
• FD10733
• DB-014875
• CS-0343370
• MFCD10703532

• MDL： MFCD10703532
• Inchi： InChI=1S/C9H10INO2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,11H2,1-2H3
• InChI Key： ZXTGJAFWTQHNJD-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1N)I)C(=O)OC

Computed Properties

• Exact Mass: 290.9752
• Monoisotopic Mass: 290.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32